Cas no 61206-94-8 (2,3-Thiophenedicarboxylic acid, 4-phenyl-, dimethyl ester)

• Product Name: 2,3-Thiophenedicarboxylic acid, 4-phenyl-, dimethyl ester
• CAS No: 61206-94-8
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• CID: 488454
• PubChem ID: 12286784
• Update Time: 2025-04-19

2,3-Thiophenedicarboxylic acid, 4-phenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Thiophenedicarboxylic acid, 4-phenyl-, dimethyl ester
• dimethyl 4-phenylthiophene-2,3-dicarboxylate
• 61206-94-8
• DTXSID10484519

• Inchi： 1S/C14H12O4S/c1-17-13(15)11-10(9-6-4-3-5-7-9)8-19-12(11)14(16)18-2/h3-8H,1-2H3
• InChI Key： IHOCKYNEQLNHKL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(C(=O)OC)=C1C(=O)OC

Computed Properties

• Exact Mass: 276.04566
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• PSA: 52.6